Cas no 76448-08-3 (Lithium 9-BBN hydride solution -)

Lithium 9-BBN hydride solution is a highly reactive and selective reducing agent, commonly used in organic synthesis for the hydroboration of alkenes and alkynes. The solution combines the strong reducing properties of lithium hydride with the steric selectivity of 9-borabicyclo[3.3.1]nonane (9-BBN), making it particularly effective for controlled reductions. Its key advantages include high regioselectivity, mild reaction conditions, and compatibility with a wide range of functional groups. The solution is typically used in stoichiometric or catalytic applications, offering efficient conversion of unsaturated substrates into organoboranes, which are valuable intermediates in cross-coupling reactions. Proper handling under inert conditions is essential due to its air- and moisture-sensitive nature.
Lithium 9-BBN hydride solution - structure
76448-08-3 structure
Product Name:Lithium 9-BBN hydride solution -
CAS No:76448-08-3
MF:C8H14BLi
MW:127.94876241684
MDL:MFCD00213560
CID:59789
PubChem ID:24861234
Update Time:2025-05-20

Lithium 9-BBN hydride solution - Chemical and Physical Properties

Names and Identifiers

    • Lithium 9-borabicyclo[3.3.1]nonane hydride
    • Lithium 9-BBN Hydride
    • lithium,9-boranidabicyclo[3.3.1]nonane
    • lithium (cyclooctane-1,5-diyl-kappa2C1,C5)(dihydrido)borate(1-)
    • Lithium 9-BBN hydride solution
    • lithium 9-boratabicyclo[3.3.1]nonane
    • AMY14904
    • 76448-08-3
    • DTXSID90455282
    • CID 11105381
    • Lithium 9-BBN hydride solution -
    • MDL: MFCD00213560
    • Inchi: 1S/C8H14B.Li/c1-3-7-5-2-6-8(4-1)9-7;/h7-8H,1-6H2;/q-1;+1
    • InChI Key: KZFGNFDMTRLLBE-UHFFFAOYSA-N
    • SMILES: C12[B-]C(CCC1)CCC2.[Li+] |^4:1|

Computed Properties

  • Exact Mass: 129.14300
  • Monoisotopic Mass: 128.1348590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 85.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.919 g/mL at 25 °C
  • Flash Point: Fahrenheit: -4 ° f
    Celsius: -20 ° c
  • PSA: 0.00000
  • LogP: 2.36770
  • Color/Form: 1.0 M in THF

Lithium 9-BBN hydride solution - Security Information

Lithium 9-BBN hydride solution - Pricemore >>

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Additional information on Lithium 9-BBN hydride solution -

Lithium 9-BBN Hydride Solution: A Comprehensive Overview

Lithium 9-BBN hydride solution, also known by its CAS number 76448-08-3, is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and catalysis. This compound, which stands for Lithium 9-Borabicyclo[3.3.1]nonane, is a versatile reagent used in various chemical reactions, particularly in the formation of carbon-boron bonds. Its unique structure and reactivity make it an invaluable tool in modern organic chemistry.

The synthesis of Lithium 9-BBN hydride solution involves a multi-step process that begins with the preparation of the borabicyclo[3.3.1]nonane framework. This framework is then subjected to lithiation, typically using a strong base such as butyllithium, to generate the reactive lithium species. The resulting compound is highly reactive and is often used in situ due to its sensitivity to moisture and oxygen.

One of the most notable applications of Lithium 9-BBN hydride solution is in the field of hydroboration reactions. These reactions are fundamental in organic synthesis, particularly in the construction of alcohols from alkenes and alkynes. Recent studies have highlighted the ability of this compound to facilitate highly regioselective and stereoselective hydroboration processes, making it an indispensable reagent in asymmetric synthesis.

In addition to its role in hydroboration, Lithium 9-BBN hydride solution has found applications in other areas such as cross-coupling reactions and radical chemistry. Its ability to act as a strong reducing agent has also been exploited in the synthesis of complex organic molecules, including natural products and pharmaceutical intermediates.

Recent advancements in the understanding of Lithium 9-BBN hydride solution's reactivity have opened new avenues for its use in sustainable chemistry. Researchers have demonstrated that this compound can be employed under mild conditions, reducing energy consumption and waste generation compared to traditional methods.

The stability and shelf life of Lithium 9-BBN hydride solution are critical considerations for its practical application. Studies have shown that proper storage conditions, such as inert atmospheres and controlled temperatures, are essential to maintain its reactivity over extended periods.

Looking ahead, the potential for further optimization of Lithium 9-BBN hydride solution lies in its ability to participate in novel reaction mechanisms. Ongoing research is focused on expanding its utility in enantioselective synthesis and other cutting-edge chemical transformations.

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